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Compound of Interest

Compound Name: Heptane, 2,2,5-trimethyl-

Cat. No.: B15175853 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the existing research on 2,2,5-

trimethylheptane, a branched-chain alkane. The document is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development, offering a

consolidated resource on the synthesis, physicochemical properties, and analytical

characterization of this compound. While 2,2,5-trimethylheptane is utilized as a solvent and a

fuel additive, this guide focuses on the fundamental scientific data available in the public

domain.

Physicochemical and Chromatographic Data
Quantitative data for 2,2,5-trimethylheptane is primarily available through chemical databases.

The following tables summarize the key physical properties and gas chromatography data,

largely sourced from the National Institute of Standards and Technology (NIST) WebBook.

Table 1: Physical Properties of 2,2,5-Trimethylheptane
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Property Value Source

Molecular Formula C₁₀H₂₂ --INVALID-LINK--

Molecular Weight 142.28 g/mol --INVALID-LINK--

CAS Registry Number 20291-95-6 --INVALID-LINK--

Boiling Point 148.9 °C (Predicted) --INVALID-LINK--

Refractive Index 1.409 (at 20 °C) --INVALID-LINK--

Density 0.726 g/cm³ (at 20 °C) --INVALID-LINK--

Table 2: Gas Chromatography Data for 2,2,5-Trimethylheptane

Column Type Active Phase
Temperature
(°C)

Kovats
Retention
Index (I)

Reference

Capillary Squalane 100 878
Heinzen, Soares,

et al., 1999

Capillary Squalane 60 878 Matukuma, 1969

Capillary SE-30 95 884
Chretien and

Dubois, 1976

Capillary Methyl Silicone 60 878

Sultanov and

Arustamova,

1975

Synthesis of 2,2,5-Trimethylheptane
The synthesis of 2,2,5-trimethylheptane can be achieved through various methods, with the

catalytic hydroisomerization of n-decane being a common industrial approach for producing

branched alkanes. A more targeted laboratory-scale synthesis involves the hydrogenation of an

unsaturated precursor. One suggested method is the hydrogenation of 2,2,5-trimethyl-4-

heptyne.
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General Experimental Protocol: Hydrogenation of an
Alkene/Alkyne Precursor
The following is a generalized experimental protocol for the synthesis of 2,2,5-trimethylheptane

via the hydrogenation of a suitable unsaturated precursor, based on standard organic

chemistry laboratory practices. It should be noted that a specific, detailed protocol for the

synthesis of 2,2,5-trimethylheptane is not readily available in peer-reviewed literature, and

therefore, this protocol is a representative example.

1. Materials and Equipment:

Reactant: 2,2,5-trimethyl-4-heptyne (or a corresponding alkene)

Catalyst: 10% Palladium on Carbon (Pd/C)

Solvent: Ethanol or Ethyl Acetate

Hydrogen Source: Hydrogen gas cylinder or a hydrogen generator

Reaction Vessel: A Parr hydrogenation apparatus or a similar high-pressure reactor

Filtration: Celite or a similar filter aid, Buchner funnel, and filter flask

Purification: Rotary evaporator and distillation apparatus

2. Procedure:

The unsaturated precursor is dissolved in a suitable solvent (e.g., ethanol) in the high-

pressure reaction vessel.

A catalytic amount of 10% Pd/C (typically 1-5 mol%) is carefully added to the solution.

The reaction vessel is sealed and connected to the hydrogenation apparatus.

The vessel is purged with an inert gas (e.g., nitrogen or argon) to remove air, followed by

purging with hydrogen gas.
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The vessel is pressurized with hydrogen to the desired pressure (e.g., 50-100 psi) and the

reaction mixture is stirred vigorously at room temperature.

The reaction progress is monitored by observing the uptake of hydrogen. The reaction is

considered complete when hydrogen uptake ceases.

Upon completion, the hydrogen pressure is carefully released, and the vessel is purged with

an inert gas.

The reaction mixture is filtered through a pad of Celite to remove the palladium catalyst. The

filter cake is washed with a small amount of the solvent.

The solvent is removed from the filtrate using a rotary evaporator.

The crude product is then purified by fractional distillation to yield pure 2,2,5-

trimethylheptane.

3. Characterization: The final product should be characterized by:

Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and

purity.

¹H and ¹³C NMR Spectroscopy: To confirm the structure of the molecule.

Infrared (IR) Spectroscopy: To confirm the absence of C=C or C≡C bonds from the starting

material.

Spectroscopic Data (Predicted and from Isomers)
Experimentally obtained spectroscopic data for 2,2,5-trimethylheptane is not widely published.

However, predicted spectra and data from its isomers can provide valuable information for its

characterization.

¹³C NMR (Predicted): The predicted ¹³C NMR spectrum of 2,2,5-trimethylheptane would show

distinct signals for each of the unique carbon atoms in the molecule.

Mass Spectrometry (from isomer 2,2,5-trimethylhexane): The mass spectrum of the closely

related isomer, 2,2,5-trimethylhexane, shows characteristic fragmentation patterns for branched
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alkanes. Key fragments would include the loss of methyl (M-15) and larger alkyl groups.

Infrared (IR) Spectroscopy: The IR spectrum of an alkane like 2,2,5-trimethylheptane is

expected to be relatively simple, showing:

C-H stretching vibrations: In the range of 2850-3000 cm⁻¹

C-H bending vibrations: Around 1465 cm⁻¹ and 1375 cm⁻¹

Visualizing Synthesis and Logic
Diagrams created using Graphviz (DOT language) can help visualize the synthesis pathway

and the logical relationships in the characterization process.

Synthesis of 2,2,5-Trimethylheptane
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Catalyst (e.g., Pt/Al2O3)
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Caption: Catalytic hydroisomerization of n-decane.
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Caption: Experimental workflow for synthesis and characterization.

Conclusion and Future Directions
This technical guide consolidates the currently available scientific information on 2,2,5-

trimethylheptane. While fundamental physical and chromatographic data are accessible, there
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is a noticeable gap in the peer-reviewed literature regarding detailed experimental protocols for

its synthesis and comprehensive, experimentally-derived spectroscopic data. Future research

efforts could focus on publishing a definitive synthesis and characterization study for this

compound to provide a more complete reference for the scientific community. Such work would

be valuable for researchers utilizing 2,2,5-trimethylheptane as a reference standard or as a

building block in chemical synthesis.

To cite this document: BenchChem. [A Technical Review of 2,2,5-Trimethylheptane:
Synthesis, Properties, and Analytical Methods]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15175853#literature-review-of-2-2-5-
trimethylheptane-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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